Cas no 365996-91-4 (1H-Indole-2-carboxylic acid, 5-chloro-, 4-nitrophenyl ester)

• Product Name: 1H-Indole-2-carboxylic acid, 5-chloro-, 4-nitrophenyl ester
• CAS No: 365996-91-4
• MF: C₁₅H₉ClN₂O₄
• MW: 316.695962667465
• CID: 1478473
• PubChem ID: 17842415
• Update Time: 2025-04-21

1H-Indole-2-carboxylic acid, 5-chloro-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-chloro-, 4-nitrophenyl ester
• DB-219019
• ZWHCMCGIGXREEM-UHFFFAOYSA-N
• p-nitrophenyl 5-chloroindole-2-carboxylate
• 4-Nitrophenyl 5-chloro-1H-indole-2-carboxylate
• DTXSID201249295
• 4-nitrophenyl 5-chloroindole-2-carboxylate
• SCHEMBL741209
• 365996-91-4

• Inchi： 1S/C15H9ClN2O4/c16-10-1-6-13-9(7-10)8-14(17-13)15(19)22-12-4-2-11(3-5-12)18(20)21/h1-8,17H
• InChI Key： ZWHCMCGIGXREEM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])N2

Computed Properties

• Exact Mass: 316.02517
• Monoisotopic Mass: 316.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• PSA: 85.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives